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Compound of Interest

Compound Name:
3-Bromo-5-methyl-6-nitro-1H-

indazole

CAS No.: 1082040-69-4

Cat. No.: B1523486

Get Quote

The indazole ring system is a cornerstone of modern medicinal chemistry, recognized as a

"privileged scaffold" due to its presence in a multitude of compounds with diverse and potent

biological activities.[1][2] Molecules incorporating this bicyclic heterocycle have demonstrated

efficacy as anti-inflammatory, anti-tumor, anti-bacterial, and anti-HIV agents.[1] The strategic

functionalization of the indazole core is therefore a critical task in drug discovery, enabling the

precise modulation of a molecule's physicochemical properties and its interactions with

biological targets.

This guide focuses on the synthetic utility of 3-Bromo-5-methyl-6-nitro-1H-indazole, a novel

and highly functionalized intermediate. While this specific regioisomer is not yet widely

documented, this document will provide a comprehensive overview of its potential by

leveraging established chemistry for its core functional groups. The protocols and strategies

outlined herein are based on proven methodologies for similarly substituted indazoles and are

designed to be directly applicable. This molecule offers three distinct and orthogonally reactive

sites, making it an exceptionally powerful building block for the rapid construction of complex,

drug-like molecules.
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This document serves as a detailed guide for researchers, chemists, and drug development

professionals, providing not only step-by-step protocols for key transformations but also the

scientific rationale behind the choice of reagents and conditions.

Section 1: Physicochemical Properties and Safety
Profile
Understanding the fundamental properties and handling requirements of any chemical

intermediate is paramount for safe and effective laboratory operations.

Predicted Physicochemical Data
The following table summarizes the key computed and expected properties for 3-Bromo-5-
methyl-6-nitro-1H-indazole.

Property Value Source

CAS Number

1000343-58-7 (for regioisomer

3-Bromo-6-methyl-5-nitro-1H-

indazole)

[3]

Molecular Formula C₈H₆BrN₃O₂ [3]

Molecular Weight 256.06 g/mol [3]

Appearance
Expected to be a yellow to

brown solid powder
N/A

Solubility

Expected to be soluble in polar

aprotic solvents (DMF, DMSO,

THF) and chlorinated solvents;

poorly soluble in water and

nonpolar alkanes.

N/A

Storage

Store in a tightly sealed

container in a cool, dry place

under an inert atmosphere

(e.g., Argon or Nitrogen) at 2-

8°C.

[3]
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Handling and Safety Precautions
As a substituted nitroaromatic and bromo-heterocyclic compound, 3-Bromo-5-methyl-6-nitro-
1H-indazole should be handled with appropriate care in a well-ventilated chemical fume hood.

General Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.

Causes skin and serious eye irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Handling: Avoid generating dust. Prevent contact with skin, eyes, and clothing. Ensure

adequate ventilation to prevent inhalation of dust or vapors.

Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Section 2: The Strategic Value of a Trifunctional
Intermediate
The power of 3-Bromo-5-methyl-6-nitro-1H-indazole lies in its three distinct functional

groups, which can be addressed with high selectivity using a range of modern synthetic

methods. This "trifunctional" nature allows for a divergent synthetic approach, where a single

intermediate can give rise to a vast library of analogs.

The C3-Bromo Group: This is the primary site for introducing molecular diversity. The

carbon-bromine bond is an ideal handle for palladium-catalyzed cross-coupling reactions,

such as the Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Stille couplings.[4][5] This

allows for the facile formation of C-C, C-N, and C-O bonds, connecting a wide array of aryl,

heteroaryl, alkyl, or amino groups to the indazole core.[6]

The C6-Nitro Group: The nitro group is a versatile functional handle that serves two main

purposes. Firstly, its strong electron-withdrawing nature influences the reactivity of the entire

ring system. Secondly, and more importantly, it can be cleanly and selectively reduced to a

primary amine (-NH₂).[7] This resulting aniline-type functional group is a crucial nucleophile
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for forming amides, sulfonamides, ureas, and for participating in further coupling or

cyclization reactions.[8]

The N1-Hydrido Group: The acidic N-H proton of the indazole ring can be readily

deprotonated to form an indazolide anion. This nucleophile can then be alkylated or arylated,

a common strategy to block the N-H group, modulate solubility, or introduce pharmacophoric

elements.[9][10] Careful selection of reaction conditions is crucial to control the

regioselectivity between N1 and N2 alkylation.[11]

The logical relationship between these functional handles and their potential transformations is

illustrated below.

C3-Bromo Transformations C6-Nitro Transformations N1-Hydrido Transformations

3-Bromo-5-methyl-6-nitro-1H-indazole

Suzuki Coupling
(C-C Bond)

Buchwald-Hartwig
(C-N Bond)

Sonogashira Coupling
(C-C Alkyne)

Reduction to Amine
(-NH2) N-Alkylation N-Arylation

Amide Formation

Acylation

Sulfonamide Formation

Sulfonylation
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Caption: Synthetic pathways from the core intermediate.

Section 3: Validated Experimental Protocols
The following protocols are detailed, step-by-step methodologies for the key transformations

described above. They are based on established and reliable procedures from the primary

literature for analogous substrates.
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Protocol 3.1: Palladium-Catalyzed Suzuki-Miyaura
Cross-Coupling at the C3-Position
This protocol describes a typical Suzuki-Miyaura reaction to form a C-C bond at the C3

position, a cornerstone transformation for this intermediate.

Causality: The choice of Pd(OAc)₂ with a phosphine ligand like RuPhos, or a pre-formed

catalyst like Pd(dppf)Cl₂, provides a robust and highly active catalytic system for coupling with

bromo-heterocycles.[4][5] The use of a mild inorganic base like K₃PO₄ or K₂CO₃ is sufficient to

facilitate the transmetalation step without degrading sensitive functional groups.[12] A mixed

solvent system like dioxane/water ensures the solubility of both the organic and inorganic

reagents.
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Oxidative
Addition

Indazole-Br (R¹-Br)

R¹-Pd(II)L₂(Br)

Transmetalation

R¹-Pd(II)L₂(R²)

Reductive
Elimination

Product (R¹-R²)Ar-B(OH)₂ (R²-B(OH)₂)
Base
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Caption: The catalytic cycle for Suzuki-Miyaura coupling.

Methodology:
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Reagent Setup: To a flame-dried microwave vial or Schlenk tube, add 3-Bromo-5-methyl-6-
nitro-1H-indazole (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and potassium

phosphate (K₃PO₄, 3.0 eq.).

Catalyst Addition: Add the palladium catalyst system. Two common options are:

Option A: Palladium(II) acetate (Pd(OAc)₂, 0.05 eq.) and RuPhos (0.10 eq.).

Option B: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05

eq.).

Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 5-10

minutes.

Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically in a 4:1 to 10:1

ratio by volume) via syringe. The final concentration of the indazole should be approximately

0.1 M.

Reaction: Place the sealed vessel in a preheated oil bath or microwave reactor and stir at

80-120 °C. Monitor the reaction progress by TLC or LC-MS (typically 1-12 hours).

Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate

and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude residue by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the 3-aryl-5-

methyl-6-nitro-1H-indazole product.

Protocol 3.2: Reduction of the C6-Nitro Group
This protocol details the conversion of the electron-withdrawing nitro group into a nucleophilic

amino group, unlocking a new set of possible reactions.

Causality: Stannous chloride (SnCl₂) in a polar protic solvent like ethanol or concentrated HCl

is a classic, high-yielding method for the reduction of aromatic nitro groups.[8] The reaction is

tolerant of many other functional groups, including halogens. Catalytic hydrogenation with
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palladium on carbon (Pd/C) is a cleaner alternative but may risk dehalogenation of the C3-

bromo group under certain conditions; therefore, the tin(II) chloride method is often preferred

for bromo-nitro aromatics.

Methodology:

Reagent Setup: In a round-bottom flask, dissolve 3-Bromo-5-methyl-6-nitro-1H-indazole
(1.0 eq.) in ethanol or ethyl acetate.

Reductant Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 eq.) to the solution.

The reaction is often exothermic.

Reaction: If using ethanol, heat the mixture to reflux (approx. 78 °C) and stir. If using ethyl

acetate, stir at room temperature or warm gently to 40-50 °C. Monitor the reaction by TLC or

LC-MS until the starting material is consumed (typically 2-6 hours).

Work-up: Cool the reaction mixture to room temperature and carefully pour it over crushed

ice. Basify the aqueous solution by slowly adding a saturated solution of sodium bicarbonate

(NaHCO₃) or sodium hydroxide (NaOH) until the pH is ~8-9. This will precipitate tin salts.

Extraction: Extract the aqueous slurry multiple times with ethyl acetate or dichloromethane.

Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure to yield the crude 3-bromo-5-methyl-1H-indazol-6-

amine, which can often be used in the next step without further purification or can be purified

by column chromatography.

Protocol 3.3: Regioselective N1-Alkylation
This protocol describes the alkylation at the N1 position of the indazole ring, a key step for

modulating the molecule's properties.

Causality: The use of a strong, non-nucleophilic base like sodium hydride (NaH) in an

anhydrous aprotic solvent (THF or DMF) quantitatively deprotonates the indazole N-H.[9] This

generates the indazolide anion. The subsequent addition of an electrophile (e.g., an alkyl

bromide or iodide) results in an Sₙ2 reaction. For many indazole systems, this combination

favors alkylation at the more sterically accessible N1 position over the N2 position.[10]
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N1-Alkylation Workflow
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Caption: Workflow for N1-alkylation of the indazole.

Methodology:

Reagent Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere

(Argon or Nitrogen), add a suspension of sodium hydride (NaH, 60% dispersion in mineral

oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF).

Indazole Addition: Cool the suspension to 0 °C using an ice bath. Add a solution of the N-H

indazole starting material (1.0 eq.) in anhydrous THF dropwise via a dropping funnel. Stir for
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30-60 minutes at 0 °C; cessation of hydrogen gas evolution indicates complete

deprotonation.

Electrophile Addition: Add the alkylating agent (e.g., methyl iodide, ethyl bromide, or benzyl

bromide, 1.1 eq.) dropwise at 0 °C.

Reaction: Allow the reaction to warm to room temperature and stir until completion as

monitored by TLC or LC-MS (typically 2-16 hours).

Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride (NH₄Cl) at 0 °C.

Extraction: Dilute with water and extract with ethyl acetate. Combine the organic layers,

wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

Purification: Purify the crude product by flash column chromatography. The N1 and N2

isomers, if formed, can typically be separated on silica gel.

Conclusion
3-Bromo-5-methyl-6-nitro-1H-indazole stands as a highly promising and versatile

intermediate for pharmaceutical research and development. Its trifunctional nature provides

chemists with a powerful platform for divergent synthesis. By employing well-established and

reliable protocols for Suzuki-Miyaura coupling, nitro group reduction, and N-alkylation,

researchers can efficiently generate extensive libraries of novel indazole derivatives. This

strategic building block has the potential to significantly accelerate the discovery of new

therapeutic agents across a wide range of disease areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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